Cas no 100691-57-4 (Pentacyclo[9.5.1.13,9.15,15.17,13]octasiloxane,1,3,5,7,9,11,13,15-octakis(2-phenylethyl)-)

• Product Name: Pentacyclo[9.5.1.13,9.15,15.17,13]octasiloxane,1,3,5,7,9,11,13,15-octakis(2-phenylethyl)-
• CAS No: 100691-57-4
• MF: C₆₄H₇₂O₁₂Si₈
• MW: 1257.93330574036
• CID: 124189
• PubChem ID: 4062669
• Update Time: 2025-04-18

Pentacyclo[9.5.1.13,9.15,15.17,13]octasiloxane,1,3,5,7,9,11,13,15-octakis(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• Pentacyclo[9.5.1.13,9.15,15.17,13]octasiloxane,1,3,5,7,9,11,13,15-octakis(2-phenylethyl)-
• PSS-PHENETHYL SUBSTITUTED. CAGE MIXTURE&
• Phenethyl-POSS
• PHENETHYL-PSS CAGE MIXTURE, N=8,10,12
• Phenethyl-POSS? Cage Mixture, n=8,10,12
• POSS? n-Cage-Phenethyl substituted, n=8,10,12 mixture
• pss-phenethyl substituted. cage mixture, n= 8, 10, 12
• 1,3,5,7,9,11,13,15-octakis(phenethyl)pentacyclo-[9.5.1.1(3,9).1(5,15).1(7,13)]octasiloxane (for n = 8)
• Phenethyl-POSS(R) Cage Mixture, n=8,10,12, POSS(R) n-Cage-Phenethyl substituted, n=8,10,12 mixture, 1,3,5,7,9,11,13,15-Octakis(phenethyl)pentacyclo-[9.5.1.1(3,9).1(5,15).1(7,13)]octasiloxane (for n = 8)
• 1,3,5,7,9,11,13,15-Octakis(2-phenylethyl)-2,4,6,8,10,12,14,16,17,18,19,20-dodecaoxa-1,3,5,7,9,11,13,15-octasilapentacyclo[9.5.1.13,9.15,15.17,13]icosane
• 100691-57-4

• Inchi： 1S/C64H72O12Si8/c1-9-25-57(26-10-1)41-49-77-65-78(50-42-58-27-11-2-12-28-58)68-81(53-45-61-33-17-5-18-34-61)70-79(66-77,51-43-59-29-13-3-14-30-59)72-83(55-47-63-37-21-7-22-38-63)73-80(67-77,52-44-60-31-15-4-16-32-60)71-82(69-78,54-46-62-35-19-6-20-36-62)75-84(74-81,76-83)56-48-64-39-23-8-24-40-64/h1-40H,41-56H2
• InChI Key： YIJVCYCOAKDJQF-UHFFFAOYSA-N
• SMILES： [Si]12(CCC3C=CC=CC=3)O[Si]3(CCC4C=CC=CC=4)O[Si]4(CCC5C=CC=CC=5)O[Si]5(CCC6C=CC=CC=6)O[Si](CCC6C=CC=CC=6)(O3)O[Si](CCC3C=CC=CC=3)(O[Si](CCC3C=CC=CC=3)(O5)O[Si](CCC3C=CC=CC=3)(O4)O1)O2

Computed Properties

• Exact Mass: 1256.32000
• Monoisotopic Mass: 1256.31779000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 84
• Rotatable Bond Count: 24
• Complexity: 1500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Color/Form: Not determined
• Flash Point: >230 °F
• Refractive Index: n20/D 1.5520(lit.)
• Solubility: acetone: soluble
• PSA: 110.76000
• LogP: 13.70640
• Solubility: Soluble in water

Pentacyclo[9.5.1.13,9.15,15.17,13]octasiloxane,1,3,5,7,9,11,13,15-octakis(2-phenylethyl)- Security Information

• WGK Germany：3